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Compound of Interest

Compound Name: IR-825

Cat. No.: B13063330 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of the near-

infrared fluorescent dye, IR-825 (CAS 1558079-49-4). Adherence to these guidelines is

essential for ensuring personnel safety and maintaining the integrity of your research. This

guide is intended for researchers, scientists, and drug development professionals.

Essential Safety & Handling Information
While the Safety Data Sheet (SDS) for IR-825 from MedKoo Biosciences indicates that it is not

classified as a hazardous substance or mixture under the OSHA Hazard Communication

Standard, it is imperative to handle all laboratory chemicals with a high degree of caution. The

following tables summarize the key safety and handling parameters for IR-825.

Table 1: Personal Protective Equipment (PPE) for Handling IR-825
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PPE Category Recommendation Rationale & Best Practices

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Double-

gloving is advised, especially

when handling stock solutions.

IR-825 is often dissolved in

Dimethyl Sulfoxide (DMSO).

DMSO can facilitate the

absorption of substances

through the skin. Neoprene

and butyl rubber gloves show

good resistance to DMSO.

Always inspect gloves for any

signs of degradation or

perforation before use.

Change gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from accidental

splashes of the dye solution.

Skin and Body Protection
A standard laboratory coat

should be worn at all times.

Prevents contamination of

personal clothing and

minimizes skin contact.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area. If creating

aerosols or handling large

quantities of the powder, a

dust mask is recommended.

Minimizes the inhalation of the

powdered dye.

Table 2: IR-825 Chemical and Physical Properties
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Property Value

CAS Number 1558079-49-4

Appearance Solid powder

Solubility
Soluble in DMSO.[1] Slightly soluble in ethanol

and dimethylformamide.

Storage Temperature
Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[1]

Stability

Store in a dry, dark place. Protect from moisture

and light. Stock solutions should be stored at

-80°C (for up to 6 months) or -20°C (for up to 1

month).[2]

Procedural Guidance: Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of IR-
825, from receipt to disposal.
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Safe Handling Workflow for IR-825

Preparation

Experimental Use

Cleanup & Disposal

Receipt of IR-825

Store at recommended
 temperature (-20°C or 0-4°C)
 away from light and moisture

Inspect container
 for damage

Weigh appropriate amount
 of powdered dye

Allow to reach
 room temperature

Dissolve in DMSO
 to desired concentration

Use analytical balance
 in a ventilated area

Perform experiment
 following protocol

Prepare stock solution
 in a fume hood

Decontaminate glassware
 and surfaces

Clean workspace
 with appropriate solvent

Dispose of waste according
 to institutional guidelines

Segregate waste
 streams

 

IR-825 Spill Response Plan

Spill Occurs

Assess Spill Size

Small Spill
(<100 mL)

Small

Large Spill
(>100 mL)

Large

Alert others in the lab Evacuate the area

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill
with absorbent material

Clean up spill
and decontaminate area

Dispose of waste
in a sealed container

Contact EHS/
Emergency Services

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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